methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate
Overview
Description
Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that belongs to the class of triazole derivatives. It is a potential drug candidate with various biological activities.
Mechanism of Action
The mechanism of action of Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, it is believed to exert its biological activities by inhibiting certain enzymes and signaling pathways in cells. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes. It has also been found to inhibit the release of pro-inflammatory cytokines and to reduce pain and inflammation.
Advantages and Limitations for Lab Experiments
Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate has several advantages for lab experiments. It is easy to synthesize and has good solubility in organic solvents. It is also stable under normal laboratory conditions. However, its limitations include its low water solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate. One direction is to investigate its potential as a drug candidate for the treatment of fungal and bacterial infections. Another direction is to explore its anticancer activity and to develop it as a chemotherapy agent. Additionally, further studies are needed to understand its mechanism of action and to optimize its pharmacological properties.
Conclusion:
Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a promising chemical compound with various biological activities. Its synthesis method is well established, and it has been extensively studied for its potential as an antifungal, antibacterial, and anticancer agent. It has also been investigated for its anti-inflammatory, antioxidant, and analgesic properties. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties.
Scientific Research Applications
Methyl {[4-allyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been extensively studied for its biological activities. It has shown potential as an antifungal, antibacterial, and anticancer agent. It has also been investigated for its anti-inflammatory, antioxidant, and analgesic properties.
properties
IUPAC Name |
methyl 2-[[4-prop-2-enyl-5-(5-propylthiophen-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2S2/c1-4-6-12-8-11(9-21-12)14-16-17-15(18(14)7-5-2)22-10-13(19)20-3/h5,8-9H,2,4,6-7,10H2,1,3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHRQHFFYAOGTKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C2=NN=C(N2CC=C)SCC(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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